Cas no 1261672-45-0 (2-Chloro-3-(trifluoromethoxy)benzylamine)

2-Chloro-3-(trifluoromethoxy)benzylamine is a fluorinated aromatic amine derivative with a chloro and trifluoromethoxy substituent on the benzene ring. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, which enhance reactivity and bioavailability. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, while the chloro substituent offers a handle for further functionalization. Its benzylamine moiety provides versatility as an intermediate in the synthesis of biologically active molecules, such as enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its sensitivity. High purity grades are available for research applications.

2-Chloro-3-(trifluoromethoxy)benzylamine structure

1261672-45-0 structure

Product Name:2-Chloro-3-(trifluoromethoxy)benzylamine

CAS No:1261672-45-0

MF:C₈H₇ClF₃NO

MW:225.59549164772

CID:4969506

Update Time:2025-06-13

2-Chloro-3-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(trifluoromethoxy)benzylamine
- Inchi： 1S/C8H7ClF3NO/c9-7-5(4-13)2-1-3-6(7)14-8(10,11)12/h1-3H,4,13H2
- InChI Key： HLXFETPTSHHVRR-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1CN)OC(F)(F)F

Computed Properties

Exact Mass: 225.017
Monoisotopic Mass: 225.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 35.2

2-Chloro-3-(trifluoromethoxy)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027686-250mg	2-Chloro-3-(trifluoromethoxy)benzylamine	1261672-45-0	97%	250mg	$499.20	2023-09-03
Alichem	A013027686-500mg	2-Chloro-3-(trifluoromethoxy)benzylamine	1261672-45-0	97%	500mg	$855.75	2023-09-03
Alichem	A013027686-1g	2-Chloro-3-(trifluoromethoxy)benzylamine	1261672-45-0	97%	1g	$1490.00	2023-09-03

2-Chloro-3-(trifluoromethoxy)benzylamine Related Literature

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Additional information on 2-Chloro-3-(trifluoromethoxy)benzylamine

Comprehensive Overview of 2-Chloro-3-(trifluoromethoxy)benzylamine (CAS No. 1261672-45-0): Properties, Applications, and Industry Insights

2-Chloro-3-(trifluoromethoxy)benzylamine (CAS No. 1261672-45-0) is a specialized organic compound with a unique molecular structure, combining a chloro substituent and a trifluoromethoxy group on a benzylamine backbone. This configuration grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and manufacturers increasingly focus on this compound due to its potential in drug discovery and crop protection formulations.

The growing demand for fluorinated compounds in modern chemistry has spotlighted 2-Chloro-3-(trifluoromethoxy)benzylamine. Its trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in bioactive molecules. Recent studies highlight its role in optimizing lead compounds for central nervous system (CNS) targets, aligning with trends in neuropharmacology and precision medicine.

From an industrial perspective, the synthesis of CAS 1261672-45-0 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or reductive amination techniques. Innovations in green chemistry have spurred interest in developing sustainable production methods for such intermediates, addressing environmental concerns while maintaining yield efficiency.

Analytical characterization of 2-Chloro-3-(trifluoromethoxy)benzylamine typically employs HPLC, GC-MS, and NMR spectroscopy. Its structural elucidation is critical for quality control, particularly when used in high-value applications like electronic materials or specialty polymers. The compound’s thermal stability and solubility profile further expand its utility in formulation science.

Market trends indicate rising inquiries about CAS 1261672-45-0 suppliers and custom synthesis services, reflecting its niche but growing importance. Regulatory compliance, such as REACH certification and GMP standards, is frequently discussed among purchasers, underscoring the need for transparent supply chains. Additionally, structure-activity relationship (SAR) studies involving this compound are gaining traction in academic research.

Future directions for 2-Chloro-3-(trifluoromethoxy)benzylamine may explore its catalytic applications or integration into bioconjugation techniques. As industries prioritize molecular diversity, this compound’s versatility positions it as a key player in advancing functional materials and tailored therapeutics.